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Introduction

Bacteriophage VAS is a virus that infects and lyses Vibrio alginolyticus, a significant pathogen
in marine aquaculture. Due to its lytic activity, bacteriophage VA5 holds potential as a
biocontrol agent to combat V. alginolyticus infections in commercially important aquatic
species. This document provides a detailed protocol for the isolation and purification of
bacteriophage VA5 from seawater samples.

Quantitative Data Summary

The following table summarizes the key biological characteristics of bacteriophage VAS.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b611619?utm_src=pdf-interest
https://www.benchchem.com/product/b611619?utm_src=pdf-body
https://www.benchchem.com/product/b611619?utm_src=pdf-body
https://www.benchchem.com/product/b611619?utm_src=pdf-body
https://www.benchchem.com/product/b611619?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value Reference

Optimal Multiplicity of Infection

(MOI) 1 [1](2]
Incubation Period 20 minutes [1][2]
Outbreak Period 30 minutes [11[2]
Cleavage Amount (Burst Size) 92.26 PFU/cell [1][2]
Temperature Stability Range -20°C to 70°C [1][2]
pH Stability Range 2-10 [1][2]
Genome Size 35,866 bp [1][2]
Genome Type Circular dsDNA [1][2]
G+C Content 46% [1][2]

Experimental Workflow

The following diagram illustrates the workflow for the isolation and purification of bacteriophage
VA5 from seawater.
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Sample Collection & Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b611619?utm_src=pdf-custom-synthesis
https://agris.fao.org/search/en/providers/122436/records/6759c39b0ce2cede71cb5a6e
https://agris.fao.org/search/en/providers/122436/records/6759c39b0ce2cede71cb5a6e
https://scienceon.kisti.re.kr/srch/selectPORSrchArticle.do?cn=NART127437621
https://scienceon.kisti.re.kr/srch/selectPORSrchArticle.do?cn=NART127437621
https://www.benchchem.com/product/b611619#bacteriophage-va5-isolation-from-seawater-protocol
https://www.benchchem.com/product/b611619#bacteriophage-va5-isolation-from-seawater-protocol
https://www.benchchem.com/product/b611619#bacteriophage-va5-isolation-from-seawater-protocol
https://www.benchchem.com/product/b611619#bacteriophage-va5-isolation-from-seawater-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611619?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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